2-(4-fluorophenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]acetamide
• InChI: InChI=1S/C20H21FN2O3/c21-16-5-9-18(10-6-16)26-14-19(24)22-17-7-3-15(4-8-17)13-20(25)23-11-1-2-12-23/h3-10H,1-2,11-14H2,(H,22,24)
• InChI Key: XRCDLOJHXPOQSR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C20H21FN2O3
• Molecular Weight: 356.4 g/mol

Description

“2-(4-fluorophenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide” is a compound that contains a pyrrolidine ring. Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to develop compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of this compound involves several steps. The ozonation of N-Boc-protected 3-methylidene-4-phenyl-5-(trifluoromethyl)pyrrolidin-2-one results in its transformation into 3-hydroxy-4-phenyl-5-(trifluoromethyl)-3-pyrrolin-2-one. Catalytic hydrogenation of its O-Boc-protected derivative introduces a way to reduce the double bond in combination with elimination of the hydroxy group leading to the formation of 4-phenyl-5-(trifluoromethyl)pyrrolidin-2-one. This is an intermediate in the synthesis of the fluorinated E1R structural derivative 2-[5-oxo-3-phenyl-2-(trifluoromethyl)pyrrolidin-1-yl]acetamide.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring, which contributes to the stereochemistry of the molecule. The introduction of fluorine atoms results in positive modulation of the lipophilicity, electronegativity, basicity, and bioavailability.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include ozonation and catalytic hydrogenation. Ozonation leads to the transformation of N-Boc-protected 3-methylidene-4-phenyl-5-(trifluoromethyl)pyrrolidin-2-one into 3-hydroxy-4-phenyl-5-(trifluoromethyl)-3-pyrrolin-2-one. Catalytic hydrogenation reduces the double bond and eliminates the hydroxy group.

Scientific Research Applications

Serotonin-Selective Reuptake Inhibitors (SSRIs)

. . .

Antidepressant Potential

. . .

Treatment of SSRI-Induced Sexual Dysfunction

. .

Sigma-1 Receptor Modulation

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Anti-Seizure Effects

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Cognition Enhancing Effects

. .

Future Directions

The future directions for this compound could involve increasing the selectivity toward the sigma-1 receptor by structurally varying the pyracetam pharmacophore. This could lead to the development of new pyrrolidine compounds with different biological profiles.

Mechanism of Action

Target of Action

The primary target of this compound is the sigma-1 receptor , a central nervous system protein localized in eukaryotic cells at the endoplasmic reticulum (ER) membrane . This receptor regulates inositol 1,4,5-trisphosphate (IP3) receptor-mediated Ca2+ ion influx from the ER to the mitochondria and provides other important brain cell functions .

Mode of Action

The compound acts as an allosteric modulator of the sigma-1 receptor . It binds to the receptor and changes its conformation, which in turn modulates the receptor’s interaction with its endogenous or exogenous agonists . This modulation can enhance or inhibit the receptor’s activity, depending on the nature of the agonist and the specific conformational change induced by the compound .

Biochemical Pathways

The sigma-1 receptor plays a key role in several biochemical pathways. It regulates the influx of Ca2+ ions from the ER to the mitochondria via the IP3 receptor . This influx of Ca2+ ions is crucial for various cellular processes, including energy production, signal transduction, and gene expression . By modulating the activity of the sigma-1 receptor, the compound can influence these processes and their downstream effects .

Pharmacokinetics

The introduction of fluorine atoms in the compound has resulted in positive modulation of the lipophilicity, electronegativity, basicity, and bioavailability . These properties are directly linked with numerous positive pharmacological properties of potential and established drugs . .

Result of Action

The use of the sigma-1 receptor allosteric modulator demonstrated potent anti-seizure, antidepressant, or cognition-enhancing effects . These effects are likely the result of the compound’s modulation of sigma-1 receptor activity and its influence on Ca2+ ion influx and the associated cellular processes .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For example, factors such as pH, temperature, and the presence of other molecules can affect the compound’s binding to the sigma-1 receptor and its allosteric modulation of the receptor . .